Cas no 5123-05-7 (1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl-)

1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl-, is a cyclic boronate ester with applications in organic synthesis and cross-coupling reactions. Its biphenyl-substituted structure enhances stability and reactivity, making it a valuable intermediate in Suzuki-Miyaura couplings for constructing biaryl systems. The 5,5-dimethyl substitution on the dioxaborinane ring improves hydrolytic stability, facilitating handling and storage. This compound is particularly useful in pharmaceutical and materials science research, where precise boron-containing intermediates are required. Its high purity and consistent performance ensure reliable results in complex synthetic pathways. The product is typically supplied under inert conditions to maintain integrity.

1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl- structure

5123-05-7 structure

Product Name:1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl-

CAS No:5123-05-7

MF:C₁₇H₁₉BO₂

MW:266.142565011978

MDL:MFCD28515419

CID:362892

PubChem ID:71366217

Update Time:2025-05-28

1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl-
- 5123-05-7
- F73156
- starbld0019812
- 2-([1,1'-Biphenyl]-4-yl)-5,5-dimethyl-1,3,2-dioxaborinane
- DTXSID20789587
- 4-Biphenylboronic acid, neopentyl ester
- MFCD28515419
- 2-{[1,1'-biphenyl]-4-yl}-5,5-dimethyl-1,3,2-dioxaborinane
- 5,5-dimethyl-2-(4-phenylphenyl)-1,3,2-dioxaborinane
- 2-(Biphenyl-4-yl)-5,5-dimethyl-1,3,2-dioxaborinane
- BS-47014
- 2-([1,1''-Biphenyl]-4-yl)-5,5-dimethyl-1,3,2-dioxaborinane
- MDL： MFCD28515419
- Inchi： 1S/C17H19BO2/c1-17(2)12-19-18(20-13-17)16-10-8-15(9-11-16)14-6-4-3-5-7-14/h3-11H,12-13H2,1-2H3
- InChI Key： YDDJRASPLUZILE-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C3C=CC=CC=3)=CC=2)OCC(C)(C)C1

Computed Properties

Exact Mass: 265.15147
Monoisotopic Mass: 266.1478100g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46
LogP: 3.12180

1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D886534-5g	1,3,2-Dioxaborinane, 2-[1,1'-biphenyl]-4-yl-5,5-dimethyl-	5123-05-7	98%	5g	460.80	2021-05-17
abcr	AB542016-1 g	4-Biphenylboronic acid, neopentyl ester; .	5123-05-7		1g	€90.80	2023-04-14
abcr	AB542016-5 g	4-Biphenylboronic acid, neopentyl ester; .	5123-05-7		5g	€158.90	2022-12-31
abcr	AB542016-250 mg	4-Biphenylboronic acid, neopentyl ester; .	5123-05-7		250MG	€75.90	2023-04-14
abcr	AB542016-250mg	4-Biphenylboronic acid, neopentyl ester; .	5123-05-7		250mg	€77.40	2025-02-21
abcr	AB542016-1g	4-Biphenylboronic acid, neopentyl ester; .	5123-05-7		1g	€92.30	2025-02-21
1PlusChem	1P01E71G-250mg	4-Biphenylboronic acid, neopentyl ester	5123-05-7	98%	250mg	$8.00	2024-04-30
1PlusChem	1P01E71G-1g	4-Biphenylboronic acid, neopentyl ester	5123-05-7	98%	1g	$16.00	2024-04-30
1PlusChem	1P01E71G-5g	4-Biphenylboronic acid, neopentyl ester	5123-05-7	98%	5g	$55.00	2024-04-30
Aaron	AR01E79S-250mg	4-Biphenylboronic acid, neopentyl ester	5123-05-7	98%	250mg	$9.00	2025-02-10